Cas no 1305322-97-7 (5-Bromo-3-chloro-2-fluorophenol)

• Product Name: 5-Bromo-3-chloro-2-fluorophenol
• CAS No: 1305322-97-7
• MF: C₆H₃BrClFO
• MW: 225.442823648453
• MDL: MFCD18914516
• CID: 1025273
• PubChem ID: 54759056
• Update Time: 2025-06-22

5-Bromo-3-chloro-2-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-chloro-2-fluorophenol
• ACMC-209biu
• AK-93629
• ANW-19204
• BD228656
• CTK8B0048
• KB-245088
• MolPort-019-877-808
• DS-17865
• DTXSID70716661
• A854544
• 1305322-97-7
• GXMIWRKHBJSAJB-UHFFFAOYSA-N
• SY025124
• AKOS015908034
• AMY28067
• SCHEMBL16929987
• Phenol, 5-bromo-3-chloro-2-fluoro-
• MFCD18914516
• 5-bromo-3-chloro-2-fluoro-phenol
• CS-0098684
• A10738

• MDL： MFCD18914516
• Inchi： 1S/C6H3BrClFO/c7-3-1-4(8)6(9)5(10)2-3/h1-2,10H
• InChI Key： GXMIWRKHBJSAJB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)O)F)Cl

Computed Properties

• Exact Mass: 223.90400
• Monoisotopic Mass: 223.90398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.875±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 240.8±35.0 ºC (760 Torr),
• Flash Point: 99.4±25.9 ºC,
• Solubility: Very slightly soluble (0.17 g/l) (25 º C),
• PSA: 20.23000
• LogP: 2.94720

5-Bromo-3-chloro-2-fluorophenol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Fluorophenols

Additional information on 5-Bromo-3-chloro-2-fluorophenol

5-Bromo-3-chloro-2-fluorophenol: A Comprehensive Overview

5-Bromo-3-chloro-2-fluorophenol, also known by its CAS number 1305322-97-7, is a highly specialized organic compound that has garnered significant attention in various scientific and industrial domains. This compound is a derivative of phenol, with bromine, chlorine, and fluorine substituents attached to the aromatic ring at specific positions. The unique combination of these halogens imparts distinctive chemical properties, making it a valuable molecule for research and application.

The structure of 5-bromo-3-chloro-2-fluorophenol is characterized by a phenolic hydroxyl group (-OH) at position 1 of the benzene ring. The bromine atom is located at position 5, chlorine at position 3, and fluorine at position 2. This arrangement creates a highly electron-deficient aromatic system due to the electron-withdrawing effects of the halogens. The compound's molecular formula is C6H3BrClF(OH), and its molecular weight is approximately 246.4 g/mol.

Recent studies have highlighted the potential of 5-bromo-3-chloro-2-fluorophenol in the field of materials science. Researchers have explored its use as a precursor for synthesizing advanced polymers and high-performance materials. For instance, its ability to undergo nucleophilic aromatic substitution reactions has been leveraged to create novel polymeric structures with enhanced thermal stability and mechanical properties.

In the pharmaceutical industry, 5-bromo-3-chloro-2-fluorophenol has shown promise as an intermediate in drug synthesis. Its halogenated aromatic ring can serve as a scaffold for developing bioactive molecules with potential applications in treating various diseases. Recent findings suggest that derivatives of this compound may exhibit anti-inflammatory and antioxidant properties, making them candidates for future drug development.

The synthesis of 5-bromo-3-chloro-2-fluorophenol typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the sequential halogenation of phenol using bromine, chlorine, and fluorine reagents under specific conditions. The reaction sequence often includes protection-deprotection strategies to ensure selective substitution at the desired positions on the aromatic ring.

In terms of physical properties, 5-bromo-3-chloro-2-fluorophenol is a crystalline solid with a melting point around 180°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various chemical transformations that require controlled solubility profiles.

The environmental impact of 5-bromo-3-chloro-2-fluorophenol has also been a topic of recent research. Studies indicate that this compound exhibits moderate biodegradability under aerobic conditions, though its persistence in certain environmental matrices remains a concern. Efforts are underway to develop eco-friendly synthesis routes and waste management strategies to minimize its ecological footprint.

In conclusion, 5-bromo-3-chloro-2-fluorophenol, with its unique chemical structure and versatile properties, continues to be a focal point in scientific research and industrial applications. As advancements in synthetic methodologies and material science progress, this compound is expected to play an increasingly important role in shaping innovative solutions across multiple disciplines.